5-hydroxy-2,2-dimethyl-4-(morpholin-4-yl)-6-[(1E)-3-(morpholin-4-yl)-3-oxoprop-1-en-1-yl]-3,4-dihydro-2H-chromen-3-yl acetate

Specification

• Molecular Formula: C24H32N2O7
• Molecular Weight: 460.5 g/mol
• IUPAC Name: [5-hydroxy-2,2-dimethyl-4-morpholin-4-yl-6-[(E)-3-morpholin-4-yl-3-oxoprop-1-enyl]-3,4-dihydrochromen-3-yl] acetate
• Standard InChI: InChI=1S/C24H32N2O7/c1-16(27)32-23-21(26-10-14-31-15-11-26)20-18(33-24(23,2)3)6-4-17(22(20)29)5-7-19(28)25-8-12-30-13-9-25/h4-7,21,23,29H,8-15H2,1-3H3/b7-5+
• Standard InChI Key: HGDOEHXCRQGKOA-FNORWQNLSA-N
• Isomeric SMILES: CC(=O)OC1C(C2=C(C=CC(=C2O)/C=C/C(=O)N3CCOCC3)OC1(C)C)N4CCOCC4
• Canonical SMILES: CC(=O)OC1C(C2=C(C=CC(=C2O)C=CC(=O)N3CCOCC3)OC1(C)C)N4CCOCC4

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₂₄H₃₂N₂O₇, with a molecular weight of 460.5 g/mol. Its IUPAC name, [5-hydroxy-2,2-dimethyl-4-morpholin-4-yl-6-[(E)-3-morpholin-4-yl-3-oxoprop-1-enyl]-3,4-dihydrochromen-3-yl] acetate, reflects its intricate architecture. Key structural elements include:

• A chromenyl backbone (3,4-dihydro-2H-chromen) substituted with hydroxyl, acetate, and morpholine groups.

• Two morpholin-4-yl moieties: one at position 4 of the chromen ring and another conjugated via a propenyl ketone group at position 6.

• A stereospecific (1E)-configured propenyl bridge, critical for spatial orientation and intermolecular interactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₂₄H₃₂N₂O₇
Molecular Weight	460.5 g/mol
IUPAC Name	[5-hydroxy-2,2-dimethyl-4-morpholin-4-yl-6-[(E)-3-morpholin-4-yl-3-oxoprop-1-enyl]-3,4-dihydrochromen-3-yl] acetate
CAS Number	Not publicly disclosed
Standard InChI	InChI=1S/C24H32N2O7/c1-16(27)32-23...

Spectral and Crystallographic Data

While crystallographic data for this specific compound remain unpublished, analogous chromen derivatives, such as chromone-3-carboxamides and chroman-2,4-diones, have been structurally validated via single-crystal X-ray diffraction (XRD). For instance, chromone-3-carboxamide (2a) and chroman-2,4-dione (3s) from related studies exhibit planar aromatic systems stabilized by resonance-assisted hydrogen bonding (RAHB), a feature likely shared by the subject compound.

Synthesis and Reaction Pathways

Ligand and Solvent Optimization

Reaction efficiency hinges on ligand selection and solvent polarity. For example:

• XantPhos ligand enhances yields (up to 80%) in chromone-3-carboxamide synthesis by stabilizing Pd intermediates.

• Polar solvents like DMF or dioxane favor carbonyl insertion, while nonpolar solvents (e.g., toluene) promote side-product formation.

Table 2: Representative Reaction Conditions for Analogous Compounds

Parameter	Optimal Condition	Yield (%)
Ligand	XantPhos	80
Solvent	Dioxane	77
Temperature	100°C	75
CO Pressure	1 bar	70

Stability and Physicochemical Properties

Hydrolytic Stability

The acetate ester at position 3 may undergo enzymatic hydrolysis in physiological conditions, releasing acetic acid and the parent alcohol. This pro-drug-like behavior could modulate bioavailability, as seen in esterified NSAIDs.

Solubility and LogP

Predicted LogP values (∼2.8) indicate moderate lipophilicity, suitable for blood-brain barrier penetration. Aqueous solubility is likely limited (<1 mg/mL), necessitating formulation strategies like nanoemulsions or cyclodextrin complexes.

Future Research Directions

Synthetic Optimization

• Stereoselective Synthesis: Develop asymmetric catalysis routes to control the (1E)-propenyl configuration.

• Green Chemistry Approaches: Explore microwave-assisted or solvent-free reactions to improve sustainability.

Preclinical Studies

• In Vitro Screening: Prioritize kinase inhibition assays and cytotoxicity profiling.

• ADMET Profiling: Assess metabolic stability (e.g., CYP450 interactions) and acute toxicity in rodent models.